Cas no 672937-61-0 (N-Phenylpyrrol-2-yldi-tert-butylphosphine)

• Product Name: N-Phenylpyrrol-2-yldi-tert-butylphosphine
• CAS No: 672937-61-0
• MF: C₁₈H₂₆NP
• MW: 287.379505634308
• MDL: MFCD05861612
• CID: 965739
• PubChem ID: 329760523
• Update Time: 2025-07-02

N-Phenylpyrrol-2-yldi-tert-butylphosphine Chemical and Physical Properties

Names and Identifiers

• 2-(di-tert-Butylphosphino)-1-phenyl-1H-pyrrole
• 1-Phenyl-2-(di-tert.-butyl-phosphino)-1H-pyrrole
• 2-(Di-tert-butyl-phosphino)-1-phenyl-1H-pyrrole
• 2-[bis(1,1-dimethylethyl)phosphino]-1-phenyl-1H-Pyrrole
• ditert-butyl-(1-phenylpyrrol-2-yl)phosphane
• N-Phenylpyrrol-2-yldi-tert-butylphosphine
• phosphine ligands
• N-Phenyl-2-(di-tert-butylphosphino)pyrrole
• cataCXium® PtB
• E84548
• 2-(Di-tert-butyl-phosphino)-1-phenyl-1H-pyrrole, 95%
• 2-(di-tert-butylphosphanyl)-1-phenyl-1H-pyrrole
• BP-12283
• AKOS016009927
• N-Phenyl-2-(di-t-butylphosphino)pyrrole
• AS-67589
• SCHEMBL289208
• MFCD05861612
• DVVDGSKDQGMLPW-UHFFFAOYSA-N
• DTXSID20464862
• N-Phenyl-2-(di-t-butylphosphino)pyrrole,95%
• 672937-61-0
• FT-0734854
• A9031
• 2-(DI-TERT-BUTYLPHOSPHANYL)-1-PHENYLPYRROLE
• DB-073862

• MDL： MFCD05861612
• Inchi： 1S/C18H26NP/c1-17(2,3)20(18(4,5)6)16-13-10-14-19(16)15-11-8-7-9-12-15/h7-14H,1-6H3
• InChI Key： DVVDGSKDQGMLPW-UHFFFAOYSA-N
• SMILES： P(C1=CC=CN1C1C=CC=CC=1)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 287.18000
• Monoisotopic Mass: 287.180286831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Melting Point: 51°C
• Boiling Point: 386.3°C at 760 mmHg
• Flash Point: 187.4°C
• PSA: 18.52000
• LogP: 5.18150
• Sensitiveness: air sensitive

N-Phenylpyrrol-2-yldi-tert-butylphosphine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on N-Phenylpyrrol-2-yldi-tert-butylphosphine

Comprehensive Overview of N-Phenylpyrrol-2-yldi-tert-butylphosphine (CAS No. 672937-61-0)

N-Phenylpyrrol-2-yldi-tert-butylphosphine (CAS No. 672937-61-0) is a highly specialized phosphine ligand widely utilized in transition metal-catalyzed reactions, particularly in cross-coupling reactions and asymmetric synthesis. Its unique structural features, including the di-tert-butylphosphine group and N-phenylpyrrole backbone, make it an excellent candidate for enhancing catalytic activity and selectivity. Researchers and industries increasingly seek this compound for its role in pharmaceutical intermediates and advanced material synthesis, aligning with the growing demand for green chemistry and sustainable catalysis.

The compound’s steric bulk and electron-donating properties are critical for stabilizing reactive metal centers, a topic frequently explored in organometallic chemistry forums. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of ligands like N-Phenylpyrrol-2-yldi-tert-butylphosphine, as they enable efficient C-C bond formation and chiral induction. These applications resonate with popular search queries such as "best ligands for Suzuki coupling" or "phosphine ligands in asymmetric hydrogenation", reflecting its relevance in modern research.

From a synthetic perspective, CAS No. 672937-61-0 is often discussed alongside palladium catalysis and nickel-catalyzed transformations, addressing common user questions like "how to improve catalyst turnover number". Its stability under aerobic conditions and compatibility with late-stage functionalization protocols make it a preferred choice for complex molecule assembly. Notably, its N-phenylpyrrole moiety contributes to π-stacking interactions, a feature increasingly studied in supramolecular chemistry and materials science.

In the context of industrial scalability, N-Phenylpyrrol-2-yldi-tert-butylphosphine offers advantages in cost-effective ligand design, a hot topic in process chemistry circles. Searches for "tert-butylphosphine derivatives" or "air-stable phosphine ligands" often lead to this compound, underscoring its practical utility. Furthermore, its role in photoredox catalysis and energy transfer processes aligns with emerging interests in renewable energy and visible-light-driven reactions.

Quality control and analytical characterization of CAS No. 672937-61-0 are also frequently queried, with techniques like NMR spectroscopy and X-ray crystallography being essential for verification. The compound’s high purity and batch consistency are critical for reproducible results, a concern echoed in academic and industrial settings alike. As the demand for tailored ligands grows, N-Phenylpyrrol-2-yldi-tert-butylphosphine remains a cornerstone in catalyst development and molecular innovation.